Detection of mercury(ii) based on Hg2+–DNA complexes inducing the aggregation of gold nanoparticles†

Chemical Communications Pub Date: 2008-03-10 DOI: 10.1039/B719856F

Abstract

A DNA–Au NP probe for sensing Hg2+ using the formation of DNA–Hg2+ complexes through thymidine (T)–Hg2+–T coordination to control the negative charge density of the DNA strands—thereby varying their structures—adsorbed onto Au NPs.

Graphical abstract: Detection of mercury(ii) based on Hg2+–DNA complexes inducing the aggregation of gold nanoparticles
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